Cas no 811841-45-9 (4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester)

• Product Name: 4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester
• CAS No: 811841-45-9
• MF: C₁₅H₂₁BO₅
• MW: 292.135245084763
• MDL: MFCD03789257
• CID: 715328
• PubChem ID: 2773975
• Update Time: 2025-04-19

4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
• [2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] acetate
• 4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester
• Phenol,2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-acetate
• 811841-45-9
• MFCD03789257
• AKOS015951047
• A864591
• 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetate
• SQWMSVLBTLTANH-UHFFFAOYSA-N
• 4-Acetoxy-3-methoxyphenylboronic acid pinacol ester
• AS-3039
• CS-0174686
• 4-Acetoxy-3-methoxyphenylboronic acid pinacol ester, 97%
• DTXSID80378810
• AB16121

• MDL： MFCD03789257
• Inchi： 1S/C15H21BO5/c1-10(17)19-12-8-7-11(9-13(12)18-6)16-20-14(2,3)15(4,5)21-16/h7-9H,1-6H3
• InChI Key： SQWMSVLBTLTANH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)OC)OC(C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.14800
• Monoisotopic Mass: 292.1482039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Melting Point: 132-136 °C(lit.)
• PSA: 53.99000
• LogP: 1.91970

4-Acetoxy-3-methoxyphenylboronic acid, pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature